Cas no 36978-55-9 (4,5-Pyrimidinedicarboxylic acid, 2-(hydroxymethyl)-, diethyl ester)

• Product Name: 4,5-Pyrimidinedicarboxylic acid, 2-(hydroxymethyl)-, diethyl ester
• CAS No: 36978-55-9
• MF: C₁₁H₁₄N₂O₅
• MW: 254.239263057709
• CID: 1480475
• Update Time: 2024-08-24

4,5-Pyrimidinedicarboxylic acid, 2-(hydroxymethyl)-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• 4,5-Pyrimidinedicarboxylic acid, 2-(hydroxymethyl)-, diethyl ester
• 4,5-Pyrimidinedicarboxylic acid, 2-(hydroxymethyl)-, 4,5-diethyl ester

• Inchi： 1S/C11H14N2O5/c1-3-17-10(15)7-5-12-8(6-14)13-9(7)11(16)18-4-2/h5,14H,3-4,6H2,1-2H3
• InChI Key： YIQLJSQEVRWFJB-UHFFFAOYSA-N
• SMILES： C1(CO)=NC=C(C(OCC)=O)C(C(OCC)=O)=N1

Computed Properties

• Exact Mass: 254.09032

Experimental Properties

• Density: 1.280±0.06 g/cm3(Predicted)
• Boiling Point: 350.0±32.0 °C(Predicted)
• PSA: 98.61
• pka: 13.04±0.10(Predicted)